Cas no 2229291-98-7 (4-hydroxy-1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229291-98-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5889026
• PubChem ID: 165672978
• Update Time: 2025-10-23

4-hydroxy-1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid
• 2229291-98-7
• EN300-1796878

• Inchi： 1S/C11H16N2O3/c1-13-7-6-12-9(13)11(10(15)16)4-2-8(14)3-5-11/h6-8,14H,2-5H2,1H3,(H,15,16)
• InChI Key： CDDNTOHATCYYOC-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(C2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-hydroxy-1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-hydroxy-1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229291-98-7)

4-hydroxy-1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229291-98-7) is a novel organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a cyclohexane ring with a hydroxy group and a carboxylic acid functionality, further modified by a 1-methyl-1H-imidazol-2-yl substituent. Such a configuration makes it a promising candidate for drug discovery, particularly in targeting enzymes or receptors where imidazole derivatives are known to exhibit bioactivity.

The growing interest in imidazole-based compounds like this one stems from their versatility in medicinal chemistry. Researchers are actively exploring its potential as a building block for drug synthesis, especially in areas such as anti-inflammatory agents, central nervous system (CNS) modulators, and metabolic disorder treatments. Recent studies highlight the role of carboxylic acid derivatives in enhancing bioavailability, a critical factor in modern drug design. This aligns with current trends in personalized medicine and targeted therapy, where molecular precision is paramount.

From a synthetic chemistry perspective, the CAS No. 2229291-98-7 compound offers intriguing challenges and opportunities. Its cyclohexane backbone provides conformational rigidity, while the imidazole ring introduces electronic diversity, making it suitable for structure-activity relationship (SAR) studies. Laboratories focusing on heterocyclic chemistry often prioritize such scaffolds due to their prevalence in FDA-approved drugs. Notably, the presence of both hydroxy and carboxylic acid groups allows for diverse derivatization strategies, enabling fine-tuning of physicochemical properties like solubility and logP.

In the context of green chemistry, this compound’s synthesis pathways are being optimized to reduce environmental impact. Researchers are investigating catalytic methods and solvent-free reactions to improve atom economy—a hot topic in sustainable pharmaceutical manufacturing. Additionally, computational chemists employ molecular docking simulations to predict its interactions with biological targets, addressing the rising demand for in silico drug discovery tools.

The analytical characterization of 4-hydroxy-1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure purity and structural verification, critical for regulatory compliance in preclinical development. As the pharmaceutical industry shifts toward continuous manufacturing, robust analytical protocols for intermediates like this compound gain prominence.

Market trends indicate increasing demand for high-value synthetic intermediates, driven by the expansion of biotech startups and contract research organizations (CROs). CAS No. 2229291-98-7 fits into this niche as a specialty chemical with scalable production potential. Its applications extend beyond therapeutics; material scientists explore its use in functional polymers or metal-organic frameworks (MOFs), leveraging its dual functional groups for coordination chemistry.

For researchers seeking custom synthesis services or reference standards, this compound represents a strategic focus area. Its patent landscape is evolving, with filings related to kinase inhibitors and GPCR ligands underscoring its commercial relevance. As AI-driven compound screening accelerates, databases increasingly catalog such structures to train predictive algorithms—highlighting the intersection of cheminformatics and experimental science.

In conclusion, 4-hydroxy-1-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229291-98-7) exemplifies innovation at the nexus of medicinal chemistry and materials science. Its multifaceted applications and synthetic adaptability position it as a compound of enduring interest, resonating with contemporary priorities like sustainability, drug repurposing, and high-throughput screening. Future research will likely uncover new dimensions of its utility, reinforcing its role in advancing scientific frontiers.